Cas no 79869-74-2 (N,N'-dibenzyl-1-phenylethane-1,2-diamine)

• Product name: N,N'-dibenzyl-1-phenylethane-1,2-diamine
• CAS No: 79869-74-2
• MF: C₂₂H₂₄N₂
• MW: 316.439365386963
• CID: 984920
• PubChem ID: 284840

N,N'-dibenzyl-1-phenylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• NSC-141134
• NSC141134
• NSC143253
• NSC-143253
• 79869-74-2
• N,N-DIBENZYL-1-PHENYL-ETHANE-1,2-DIAMINE
• DS-002057
• N,N'-dibenzyl-1-phenylethane-1,2-diamine

• Inchi： InChI=1S/C22H24N2/c1-4-10-19(11-5-1)16-23-18-22(21-14-8-3-9-15-21)24-17-20-12-6-2-7-13-20/h1-15,22-24H,16-18H2
• InChI Key： PMEZXKXUCLALIY-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CNCC(C2=CC=CC=C2)NCC3=CC=CC=C3

Computed Properties

• Exact Mass: 316.193948774g/mol
• Monoisotopic Mass: 316.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 24.1Ų